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Compound of Interest

Compound Name: VUF8504

Cat. No.: B15582110 Get Quote

For research use only. Not for use in humans.

Introduction
VUF8504 is a potent and selective agonist for the histamine H4 receptor (H4R), a G protein-

coupled receptor primarily expressed on cells of hematopoietic origin, such as mast cells,

eosinophils, and T cells. Its activation is associated with downstream signaling cascades that

play a role in inflammatory responses and immune modulation. This document provides

detailed protocols for the dissolution and storage of VUF8504 for use in in vitro research

applications.

Solubility of VUF8504
Proper dissolution is critical for the accurate and effective use of VUF8504 in any experimental

setting. The solubility of VUF8504 in various common laboratory solvents is summarized below.

It is recommended to first dissolve the compound in a solvent like DMSO before further dilution

in aqueous buffers.

Solvent Solubility (Concentration)

DMSO ≥ 5.8 mg/mL

Ethanol < 1 mg/mL (sparingly)

Water Insoluble
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Note: The provided solubility data is based on available information. It is always recommended

to perform a small-scale solubility test before preparing a large stock solution.

Reconstitution and Storage Protocols
Adherence to proper reconstitution and storage protocols is essential to maintain the stability

and activity of VUF8504.

Materials Required
VUF8504 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM Stock Solution
Equilibration: Allow the vial of VUF8504 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Calculation: Calculate the volume of DMSO required to achieve a 10 mM stock solution. The

molecular weight of VUF8504 is approximately 211.29 g/mol .

Volume of DMSO (μL) = (mass of VUF8504 in mg / 211.29 g/mol ) * 100,000

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

VUF8504 powder.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes to ensure complete

dissolution. Gentle warming in a water bath (37°C) or brief sonication can aid in dissolving

the compound if necessary.
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Visual Inspection: Visually inspect the solution to ensure that no undissolved particulate

matter is present. The solution should be clear.

Storage of VUF8504 Solutions
To prevent degradation and maintain the integrity of the compound, follow these storage

guidelines:

Stock Solution (in DMSO):

Short-term (1-2 weeks): Store at 4°C.

Long-term (up to 6 months): Aliquot the stock solution into smaller, single-use volumes in

tightly sealed vials and store at -20°C.

Extended-term (up to 2 years): For maximum stability, store aliquots at -80°C.

Working Solutions (Aqueous Dilutions):

It is strongly recommended to prepare working dilutions fresh from the frozen stock

solution on the day of the experiment.

Avoid storing VUF8504 in aqueous solutions for extended periods, as it may be prone to

hydrolysis. If temporary storage is necessary, keep the solution on ice and use it within a

few hours.

Important Considerations:

Avoid repeated freeze-thaw cycles of the stock solution, as this can lead to degradation of

the compound. Aliquoting is crucial.

Use only high-purity, anhydrous DMSO for preparing the stock solution to minimize the

introduction of water, which can affect compound stability.

Experimental Workflow and Signaling Pathway
General Experimental Workflow
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The following diagram illustrates a typical workflow for preparing VUF8504 for use in a cell-

based assay.
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To cite this document: BenchChem. [VUF8504: Application Notes and Protocols for In Vitro
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582110#how-to-dissolve-and-store-vuf8504-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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